Cas no 2418718-65-5 (3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418718-65-5
• MF: C₈H₁₀FNO₃S₂
• MW: 251.298303127289
• CID: 5678410
• PubChem ID: 165776211
• Update Time: 2025-10-19

3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-26626252
• 2418718-65-5
• 3-(aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate
• 3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C8H10FNO3S2/c9-15(11,12)13-8-2-6(4-10)1-7(3-8)5-14/h1-3,14H,4-5,10H2
• InChI Key： CTJOOWQDUJDEFE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(CS)C=C(CN)C=1)F

Computed Properties

• Exact Mass: 251.00861369g/mol
• Monoisotopic Mass: 251.00861369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate

Research Brief on 3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418718-65-5): Recent Advances and Applications

3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418718-65-5) is a novel sulfur-fluorine containing compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfurofluoridate functional group, has shown promising potential in various applications, including targeted drug delivery, enzyme inhibition, and bioorthogonal chemistry. Recent studies have focused on elucidating its reactivity, stability, and interactions with biological systems, making it a subject of intense research.

The synthesis and characterization of 3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate have been reported in several high-impact journals. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structure and purity. The compound's ability to undergo selective reactions with thiol-containing biomolecules has been particularly noteworthy, opening new avenues for the development of covalent inhibitors and probes for biological systems.

One of the most significant findings in recent studies is the compound's application in targeted protein modification. By leveraging its sulfurofluoridate moiety, researchers have successfully conjugated it to proteins and peptides, enabling site-specific labeling and functionalization. This has profound implications for the development of next-generation biotherapeutics and diagnostic tools. Additionally, its stability under physiological conditions makes it a viable candidate for in vivo applications.

Another area of interest is the compound's potential as a covalent inhibitor of enzymes involved in disease pathways. Preliminary studies have demonstrated its efficacy in inhibiting cysteine proteases, which play a critical role in various pathological conditions, including cancer and inflammatory diseases. The compound's selectivity and reactivity profile suggest that it could serve as a valuable tool for probing enzyme mechanisms and developing novel therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on modifying its chemical structure to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the therapeutic potential of 3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate.

In conclusion, 3-(Aminomethyl)-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418718-65-5) represents a versatile and innovative tool in chemical biology and drug discovery. Its unique reactivity and applications in protein modification and enzyme inhibition highlight its potential to address unmet medical needs. Future research will likely focus on expanding its utility and translating these findings into clinical applications.